1-({[5-(3-Bromophenyl)-1,3-oxazol-2-yl]thio}acetyl)-4-(4-methoxyphenyl)piperazine

• IUPAC Name: 2-[[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl]-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H22BrN3O3S/c1-28-19-7-5-18(6-8-19)25-9-11-26(12-10-25)21(27)15-30-22-24-14-20(29-22)16-3-2-4-17(23)13-16/h2-8,13-14H,9-12,15H2,1H3
• InChI Key: YUVBRXQBDDUFFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)CSC3=NC=C(O3)C4=CC(=CC=C4)Br
• Molecular Formula: C22H22BrN3O3S
• Molecular Weight: 488.4 g/mol

Description

1-({[5-(3-Bromophenyl)-1,3-oxazol-2-yl]thio}acetyl)-4-(4-methoxyphenyl)piperazine is a useful research compound. Its molecular formula is C22H22BrN3O3S and its molecular weight is 488.4. The purity is usually 95%.
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Scientific Research Applications

Piperazine Derivatives in Therapeutic Use

Piperazine derivatives are critical to the design of drugs due to their versatile pharmacological profiles. These compounds are found in drugs with antipsychotic, antihistamine, antidepressant, anticancer, antiviral, and anti-inflammatory activities, among others. The modification of substituents on the piperazine nucleus significantly impacts the medicinal potential of these molecules, making them flexible building blocks in drug discovery. This versatility suggests potential applications for 1-({[5-(3-Bromophenyl)-1,3-oxazol-2-yl]thio}acetyl)-4-(4-methoxyphenyl)piperazine in various therapeutic areas, depending on the functional groups attached to its piperazine core (Rathi, Syed, Shin, & Patel, 2016).

Anti-Mycobacterial Activity

Piperazine and its analogues have shown significant activity against Mycobacterium tuberculosis, including multidrug-resistant and extremely drug-resistant strains. This highlights the potential of piperazine-containing compounds in addressing global health challenges such as tuberculosis. The structure-activity relationship studies of piperazine-based compounds offer valuable insights for medicinal chemists in designing novel anti-mycobacterial agents (Girase, Dhawan, Kumar, Shinde, Palkar, & Karpoormath, 2020).

DNA Interaction and Imaging Applications

The ability of certain piperazine derivatives to bind to DNA or act as imaging agents further demonstrates the compound's versatility. For instance, Hoechst 33258, a known DNA minor groove binder, is a piperazine derivative utilized in chromosome and nuclear staining. Such applications suggest that specific modifications of the piperazine core, similar to the one present in the compound of interest, could render it useful in biological imaging or as a tool in molecular biology research (Issar & Kakkar, 2013).